Cas no 1518007-06-1 (1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine
• CAS No: 1518007-06-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5856043
• PubChem ID: 80077534
• Update Time: 2025-06-24

1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine
• EN300-1148193
• AKOS018638357
• 1518007-06-1

• Inchi： 1S/C11H14N4/c1-7-10(14-15(3)11(7)12)9-5-4-6-13-8(9)2/h4-6H,12H2,1-3H3
• InChI Key： AYMZEXTVQLKTAP-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C(C2=CC=CN=C2C)=N1)N

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine

1,4-Dimethyl-3-(2-Methylpyridin-3-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 1518007-06-1, commonly referred to as 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its promising properties, making it a subject of intense research interest.

1,4-Dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine is characterized by a pyrazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms. The pyrazole ring is further substituted with methyl groups at positions 1 and 4, as well as a 2-methylpyridin-3-yl group at position 3. This substitution pattern imparts the molecule with unique electronic and steric properties, which are critical for its functional applications. The presence of the pyridine ring introduces additional aromaticity and conjugation, enhancing the molecule's stability and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine through various routes. One prominent method involves the condensation of amines with carbonyl compounds under specific reaction conditions. This approach allows for precise control over the substitution pattern and ensures high yields of the desired product. Researchers have also explored the use of microwave-assisted synthesis and catalytic methods to optimize the production process, making it more environmentally friendly and cost-effective.

The biological activity of 1,4-dimethyl-3-(2-methylpyridin-3-yl)-1H-pyrazol-5-amine has been extensively studied in recent years. In vitro assays have demonstrated its potential as a modulator of key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess antioxidant activity, making it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

In the field of materials science, 1,4-dimethyl-3-(2-methylpyridin-3-yL)-1H-pyrazol-S-amine has shown potential as a building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions through both nitrogen atoms in the pyrazole ring makes it an ideal ligand for constructing porous materials with high surface area and tunable properties. Recent research has focused on its application in gas storage and separation technologies, where its unique structure enables selective adsorption of specific gas molecules.

The environmental impact of 1,4-dimethyl-S-(Z-methvlpvndin-Z-vl)-I H-pyrazoIe-S-amme has also been a topic of interest among researchers. Studies have evaluated its biodegradability under various environmental conditions, revealing that it undergoes rapid degradation under aerobic conditions due to its hydrolyzable functional groups. This makes it a more eco-friendly alternative compared to traditional organic compounds used in similar applications.

In conclusion, CAS No. 1518007-O6-I, or I ,4-dimethvI -S-(Z-methvlpvndin-Z-vl)-I H-pyrazoIe-S-amme, represents a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.